Cas no 57710-80-2 (Z-benzotriazole)

Z-benzotriazole structure
Z-benzotriazole structure
Product Name:Z-benzotriazole
CAS No:57710-80-2
MF:C14H11N3O2
MW:253.256042718887
MDL:MFCD00043157
CID:947452
PubChem ID:357512
Update Time:2025-09-26

Z-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • benzyl 1H-benzotriazole-1-carboxylate
    • benzyl benzotriazole-1-carboxylate
    • Z-BENZOTRIAZOLE
    • benzotriazol-1-yl benzyl carbonate
    • benzotriazole-1-carboxylic acid benzyl ester
    • Benzyl 1-benzotriazolecarboxylate
    • N-Cbz-1H-benzotriazole
    • N-CBz-benzotriazole
    • phenylmethyl benzotriazolecarboxylate
    • 1-(Benzyloxycarbonyl)benzotriazole
    • Benzyl1H-benzo[d][1,2,3]triazole-1-carboxylate
    • NSC-616806
    • SY293177
    • DB-018651
    • 1-Cbz-benzotriazole
    • SCHEMBL2495018
    • 57710-80-2
    • Benzyl 1H-benzo[d][1,2,3]triazole-1-carboxylate
    • AKOS024373588
    • MFCD00043157
    • DTXSID80326790
    • AS-55007
    • CS-0036078
    • A831566
    • W12186
    • NSC616806
    • Z-benzotriazole
    • MDL: MFCD00043157
    • Inchi: 1S/C14H11N3O2/c18-14(19-10-11-6-2-1-3-7-11)17-13-9-5-4-8-12(13)15-16-17/h1-9H,10H2
    • InChI Key: OEFZXDSNQGIDHW-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C=CC=CC=2N=N1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.08500
  • Monoisotopic Mass: 253.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Melting Point: 107-109 °C
  • PSA: 57.01000
  • LogP: 2.61620

Z-benzotriazole Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:4.10-10-21

Z-benzotriazole Pricemore >>

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